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Compound of Interest

Compound Name: 4-Amino-3-iodopyridine

Cat. No.: B1302334 Get Quote

Technical Guide to 4-Amino-3-iodopyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and applications of 4-Amino-3-iodopyridine (CAS RN: 88511-27-7), a key building

block in medicinal and agrochemical research.

Introduction
4-Amino-3-iodopyridine, also known as 3-iodo-4-pyridinamine, is a substituted pyridine

derivative with the molecular formula C₅H₅IN₂.[1][2] Its unique structure, featuring an amino

group and an iodine atom on the pyridine ring, makes it a versatile intermediate in synthetic

organic chemistry.[3] This compound is particularly valuable in the development of novel

pharmaceuticals, especially for neurological disorders, and in the formulation of advanced

agrochemicals like pesticides and herbicides.[3] Its reactivity and stability allow for the creation

of a diverse range of derivatives, facilitating complex chemical syntheses and drug discovery

efforts.[3]

Molecular Structure and Properties
The core of 4-Amino-3-iodopyridine is a pyridine ring, an aromatic six-membered heterocycle

containing a nitrogen atom. It is functionalized with an amino (-NH₂) group at position 4 and an

iodine (-I) atom at position 3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1302334?utm_src=pdf-interest
https://www.benchchem.com/product/b1302334?utm_src=pdf-body
https://www.benchchem.com/product/b1302334?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_98136-86-8_HNMR.htm
https://www.chemscene.com/product/88511-27-7.html
https://www.chemimpex.com/products/44671
https://www.chemimpex.com/products/44671
https://www.chemimpex.com/products/44671
https://www.benchchem.com/product/b1302334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Structure of 4-Amino-3-iodopyridine
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Figure 1. Molecular Structure of 4-Amino-3-iodopyridine

Chemical and Physical Properties
The key identifiers and physicochemical properties of 4-Amino-3-iodopyridine are

summarized in the tables below.
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Table 1: Chemical Identifiers

Identifier Value

CAS Number 88511-27-7[2]

Molecular Formula C₅H₅IN₂[1]

Molecular Weight 220.01 g/mol [1]

IUPAC Name 3-iodopyridin-4-amine[4]

Synonyms
3-Iodo-4-aminopyridine, 3-Iodo-4-

pyridinamine[1][2]

SMILES Nc1ccncc1I[2]

InChI Key ZGOCEDVVZKFHSY-UHFFFAOYSA-N[4]

Table 2: Physicochemical Properties

Property Value

Physical Form White to almost white powder/crystal[3]

Melting Point 95-100 °C[5][6]

Topological Polar Surface Area (TPSA) 38.91 Å²[2]

logP 1.2684[2]

Hydrogen Bond Donors 1[2]

Hydrogen Bond Acceptors 2[2]

Rotatable Bonds 0[2]

Spectroscopic Data
Detailed experimental spectra for 4-Amino-3-iodopyridine are not widely available in the

public domain. However, based on its structure and data from analogous compounds, the

expected spectral characteristics are outlined below.
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Table 3: Predicted Spectroscopic Data

Technique Expected Observations

¹H NMR

Aromatic protons on the pyridine ring are

expected. The chemical shifts would be

influenced by the electron-donating amino group

and the electron-withdrawing iodo group.

Signals for the -NH₂ protons would also be

present.

¹³C NMR

Five distinct signals for the carbon atoms of the

pyridine ring are anticipated. The carbon

attached to the iodine atom (C-3) would show a

significant downfield shift.

IR Spectroscopy

Characteristic peaks for N-H stretching of the

primary amine (approx. 3300-3500 cm⁻¹), N-H

bending (approx. 1600-1650 cm⁻¹), C=C and

C=N stretching of the pyridine ring (approx.

1400-1600 cm⁻¹), and C-I stretching (approx.

500-600 cm⁻¹).[7]

Mass Spectrometry (EI)

The molecular ion peak (M⁺) would be expected

at m/z = 220. Fragmentation would likely involve

the loss of iodine and subsequent pyridine ring

fragmentation.[8]

Note: The data in Table 3 are predicted and should be confirmed with experimental results.

Synthesis and Experimental Protocols
A specific, detailed synthesis protocol for 4-Amino-3-iodopyridine is not readily available in

peer-reviewed literature. However, a common strategy for the synthesis of related halo-

aminopyridines involves the direct halogenation of a substituted aminopyridine. The following

protocol for the synthesis of 2-Chloro-3-iodo-4-pyridinamine from 2-chloro-4-aminopyridine

illustrates a representative synthetic approach.
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Example Experimental Protocol: Synthesis of a
Halogenated 4-Aminopyridine Derivative
This protocol describes the iodination of 2-chloro-4-aminopyridine using iodine monochloride.

Materials:

2-chloro-4-aminopyridine

Sodium acetate trihydrate (NaOAc·3H₂O)

Iodine monochloride (ICl)

Glacial Acetic Acid (AcOH)

Ethyl acetate (EtOAc)

Sodium carbonate (Na₂CO₃) solution

10% Sodium thiosulfate (Na₂S₂O₃) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

A solution of 2-chloropyridin-4-amine and sodium acetate trihydrate in glacial acetic acid is

prepared in a reaction vessel.[9]

Iodine monochloride dissolved in glacial acetic acid is added dropwise to the solution.[9]

The reaction mixture is heated to 70°C with stirring under a nitrogen atmosphere for 16

hours.[9]

After cooling, the reaction mixture is extracted with ethyl acetate.[9]
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The organic layer is washed sequentially with sodium carbonate solution, 10% sodium

thiosulfate solution, and brine.[9]

The combined organic layers are dried over anhydrous sodium sulfate.[9]

The solvent is removed under reduced pressure to yield the crude product.[9]

The crude product is purified by flash column chromatography.[9]
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Figure 2. Example Synthesis Workflow for a Halogenated 4-Aminopyridine

Applications in Research and Development
4-Amino-3-iodopyridine is a valuable building block with significant applications in several

areas of chemical research.

Table 4: Key Application Areas

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.chemicalbook.com/article/synthesis-and-application-of-2-chloro-3-iodine-4-pyridinamine.htm
https://www.chemicalbook.com/article/synthesis-and-application-of-2-chloro-3-iodine-4-pyridinamine.htm
https://www.chemicalbook.com/article/synthesis-and-application-of-2-chloro-3-iodine-4-pyridinamine.htm
https://www.chemicalbook.com/article/synthesis-and-application-of-2-chloro-3-iodine-4-pyridinamine.htm
https://www.benchchem.com/product/b1302334?utm_src=pdf-body-img
https://www.benchchem.com/product/b1302334?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Area Description

Pharmaceutical Development

Serves as a crucial intermediate for synthesizing

a variety of pharmaceuticals, particularly those

targeting neurological disorders.[3]

Organic Synthesis

Employed as a versatile reagent for constructing

complex molecules, enabling the creation of

novel compounds with potential therapeutic

effects.[3]

Agrochemical Formulation

Used in the development of effective pesticides

and herbicides, contributing to modern

agricultural practices.[3]

Material Science

Can be utilized in the creation of functional

materials, including catalysts and sensors, to

improve the efficiency of chemical reactions.[3]

Crystallographic Data
As of this writing, a detailed single-crystal X-ray diffraction structure for 4-Amino-3-
iodopyridine (CAS 88511-27-7) is not available in the public domain. Structural analysis of

closely related molecules, such as 4-Amino-3,5-dichloropyridine, confirms the planarity of the

pyridine ring and shows molecular assembly in the crystal lattice through strong N—H···N

hydrogen bonding. This type of analysis provides precise bond lengths and angles, which are

critical for understanding molecular interactions and for computational modeling in drug design.

Safety Information
4-Amino-3-iodopyridine is classified as hazardous. Appropriate safety precautions should be

taken during handling and storage.

Table 5: GHS Hazard Information
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Hazard Class Code Description

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed[5][6]

Skin Irritation (Category 2) H315 Causes skin irritation[5][6]

Serious Eye Damage

(Category 1)
H318

Causes serious eye damage[5]

[6]

STOT SE (Category 3) H335
May cause respiratory

irritation[5][6]

Storage: Store at 4°C, protected from light, in a dry, inert atmosphere.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1302334#molecular-structure-of-4-amino-3-
iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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